Cas no 2227898-63-5 (rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2227898-63-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5853083
• PubChem ID: 165843892
• Update Time: 2025-06-14

rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid
• 2227898-63-5
• EN300-1733186
• rac-(1R,2S)-2-[1-(ethoxycarbonyl)piperidin-4-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-2-17-12(16)13-5-3-8(4-6-13)9-7-10(9)11(14)15/h8-10H,2-7H2,1H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： XSQUZVRHVBHZBD-VHSXEESVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1CCN(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid (CAS: 2227898-63-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule modulators targeting specific biological pathways. Among these, rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid (CAS: 2227898-63-5) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and implications for drug development.

The compound, characterized by its unique cyclopropane-piperidine scaffold, has been investigated for its role as a modulator of enzyme activity, particularly in the context of inflammatory and neurodegenerative diseases. Recent studies have demonstrated its ability to selectively inhibit key enzymes involved in these pathways, offering a promising avenue for the development of novel therapeutics. The stereochemistry of the molecule, specifically the (1R,2S) configuration, has been shown to be critical for its biological activity.

Synthetic routes to rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid have been optimized to improve yield and enantiomeric purity. Recent publications describe innovative catalytic methods that enhance the efficiency of cyclopropanation and subsequent functionalization steps. These advancements are crucial for scaling up production and ensuring reproducibility in preclinical studies.

In vitro and in vivo studies have provided insights into the pharmacokinetic and pharmacodynamic properties of this compound. Notably, its bioavailability and metabolic stability have been evaluated in animal models, with results indicating favorable absorption and distribution profiles. Furthermore, preliminary toxicity assessments suggest a manageable safety profile, supporting its progression to further developmental stages.

The therapeutic potential of rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid extends to its application in combination therapies. Recent research has explored its synergistic effects with existing drugs, particularly in models of chronic inflammatory conditions. These findings underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, rac-(1R,2S)-2-1-(ethoxycarbonyl)piperidin-4-ylcyclopropane-1-carboxylic acid represents a promising candidate for further investigation in drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for understanding and targeting complex disease mechanisms. Continued research efforts are warranted to fully elucidate its therapeutic potential and optimize its clinical applicability.